Cas no 2172183-54-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid
• CAS No: 2172183-54-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6423004
• PubChem ID: 165524300
• Update Time: 2025-06-21

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid
• 2172183-54-7
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]-2-methylpropanoic acid
• EN300-1542065

• Inchi： 1S/C26H32N2O5/c1-4-9-18(14-24(29)28(3)15-17(2)25(30)31)27-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,4,9,14-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： WILRFTQQXJDOCU-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(C)CC(C(=O)O)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid (CAS No. 2172183-54-7)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid, identified by its CAS number 2172183-54-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and a methylpropanoic acid moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The Fmoc group, a protective group commonly used in peptide synthesis, plays a crucial role in the chemical modification and functionalization of this compound. Its presence suggests potential applications in the synthesis of peptide mimetics and other bioactive molecules. Additionally, the N-methylhexanamido moiety introduces a longer aliphatic chain, which can influence the solubility, stability, and interactions of the compound with biological targets. The terminal 2-methylpropanoic acid group further contributes to its overall physicochemical properties, enhancing its potential as a building block for more complex drug candidates.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid make it an attractive candidate for investigating its potential therapeutic applications. For instance, the fluorenylmethoxycarbonyl group can be used to introduce this compound into peptide-based drugs, which are increasingly being explored for their efficacy in treating neurological disorders, cancer, and inflammatory conditions.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, including signal transduction, DNA replication, and protein degradation. Inhibiting specific proteases has been shown to be effective in treating conditions such as cancer, HIV/AIDS, and autoimmune diseases. The N-methylhexanamido moiety in this compound could serve as a scaffold for designing molecules that selectively target particular proteases, thereby modulating disease pathways.

Moreover, the fluorenylmethoxycarbonyl group provides a handle for further chemical modifications, allowing researchers to attach various functional groups or linkers. This flexibility makes it possible to tailor the compound's properties to specific needs, such as improving its bioavailability or enhancing its binding affinity to biological targets. Such modifications are essential for developing drug candidates that can effectively reach their intended site of action within the body.

Recent advancements in computational chemistry have also highlighted the potential of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid as a lead compound for virtual screening and drug design. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify potential binding partners and assess the compound's suitability for various therapeutic applications. This approach has accelerated the discovery process in drug development and has led to the identification of several promising candidates that have advanced into clinical trials.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the Fmoc group necessitates anhydrous conditions and careful handling to prevent degradation. Similarly, the formation of the N-methylhexanamido linkage requires optimization to ensure high yield and purity. These synthetic challenges underscore the importance of expertise in organic chemistry and process development for successfully producing this compound on a scalable basis.

In conclusion,3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamido-2-methylpropanoic acid (CAS No. 2172183-54-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and versatile chemical properties make it an excellent candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.